6-(((4-methyl-4H-1,2,4-triazol-3-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3,4-diethoxybenzoate

• IUPAC Name: [6-[(4-methyl-1,2,4-triazol-3-yl)sulfanylmethyl]-4-oxopyran-3-yl] 3,4-diethoxybenzoate
• InChI: InChI=1S/C20H21N3O6S/c1-4-26-16-7-6-13(8-17(16)27-5-2)19(25)29-18-10-28-14(9-15(18)24)11-30-20-22-21-12-23(20)3/h6-10,12H,4-5,11H2,1-3H3
• InChI Key: ISBFAEVPHUUWNA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)OC2=COC(=CC2=O)CSC3=NN=CN3C)OCC
• Molecular Formula: C20H21N3O6S
• Molecular Weight: 431.5 g/mol

Description

6-(((4-methyl-4H-1,2,4-triazol-3-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3,4-diethoxybenzoate is a useful research compound. Its molecular formula is C20H21N3O6S and its molecular weight is 431.46. The purity is usually 95%.
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Scientific Research Applications

Synthetic Chemistry and Characterization

Research has demonstrated the synthesis and spectroscopic characterization of Schiff bases containing 1,2,4-triazole and pyrazole rings, highlighting the potential of such compounds in drug design and material sciences. These studies involve detailed reactivity studies through DFT calculations, molecular dynamics simulations, and evaluation of their antioxidant and α-glucosidase inhibitory activities, suggesting their utility in developing therapeutic agents and antioxidants (Pillai et al., 2019).

Antimicrobial and Antioxidant Activities

The exploration of heterocyclic compounds, including pyrazole, 1,2,4-triazole, and thiadiazole derivatives, indicates significant antimicrobial and antioxidant properties. These findings are crucial for the development of new pharmaceuticals and functional materials with enhanced bioactivity and stability (Fedotov et al., 2022).

Molecular Docking and Drug Design

Studies on the synthesis, characterization, and biological evaluation of novel compounds related to the target molecule have shown their potential against various bacterial strains. This research underlines the importance of molecular docking studies to predict the interaction between these compounds and biological targets, aiding in the rational design of drugs with specific activities (Juber et al., 2020).

Material Science and Liquid Crystalline Properties

The design and synthesis of dendrimers and related compounds have contributed to the development of new materials with novel thermotropic cubic liquid-crystalline phases. Such research opens up possibilities for the use of these materials in advanced technologies, including displays, sensors, and nanodevices (Balagurusamy et al., 1997).